Cas no 957120-45-5 ((4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride)

• Product Name: (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride
• CAS No: 957120-45-5
• MF: C₁₀H₁₇BClNO₂
• MW: 229.511482000351
• MDL: MFCD09800870
• CID: 802783
• PubChem ID: 44118605
• Update Time: 2025-10-29

(4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride
• (4-(1-Amino-2-methylpropan-2-yl)phenyl)-boronic acid hydrochloride
• [4-(1-amino-2-methylpropan-2-yl)phenyl]boronic acid,hydrochloride
• 2-METHYL-2-(4-BORONOPHENYL)PROPYLAMINE, HCL
• 4-(1-Amino-2-methylpropan-2-yl)phenylboronic acid, HCl
• BS-33392
• 4-(1-Amino-2-methylpropan-2-yl)phenylboronic acid,hcl
• AKOS015894815
• [4-(1-Amino-2-methylpropan-2-yl)phenyl]boronic acid--hydrogen chloride (1/1)
• 957120-45-5
• (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronicacidhydrochloride
• SB80585
• 4-(2-Amino-1,1-dimethylethyl)benzeneboronic acid hydrochloride
• A858860
• DTXSID10656911
• [4-(1-amino-2-methylpropan-2-yl)phenyl]boronic acid;hydrochloride
• MFCD09800870
• 2-Methyl-2-(4-boronophenyl)propylamine hydrochloride

• MDL： MFCD09800870
• Inchi： 1S/C10H16BNO2.ClH/c1-10(2,7-12)8-3-5-9(6-4-8)11(13)14;/h3-6,13-14H,7,12H2,1-2H3;1H
• InChI Key： DMWSIXKMXBGKNV-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=CC(=CC=1)C(C)(C)CN)O

Computed Properties

• Exact Mass: 229.10400
• Monoisotopic Mass: 229.1040866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48000
• LogP: 1.10500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride

Introduction to (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic Acid Hydrochloride

The compound with CAS No. 957120-45-5, commonly referred to as (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is a boronic acid derivative, which makes it particularly valuable in cross-coupling reactions, a cornerstone of modern organic chemistry. The boronic acid functional group is known for its reactivity in Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular architectures with high precision.

Recent advancements in synthetic methodology have further highlighted the potential of (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride in the development of bioactive molecules. Researchers have demonstrated its utility in the synthesis of heterocyclic compounds, which are critical components of many pharmaceutical agents. The amino group present in the molecule adds versatility, allowing for further functionalization and the creation of bioisosteres or prodrugs with enhanced pharmacokinetic profiles.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. The phenylboronic acid moiety is a key building block in the synthesis of boron-containing polymers and materials with unique electronic properties. Recent studies have explored its use in the fabrication of organic light-emitting diodes (OLEDs) and other optoelectronic devices, where precise control over molecular structure is essential for achieving desired performance metrics.

The synthesis of (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride typically involves multi-step processes that require meticulous control over reaction conditions. A common approach involves the coupling of a phenol derivative with a boronic ester followed by hydrolysis to yield the corresponding boronic acid. The presence of the tert-butylamino group introduces steric hindrance, which can influence both the reactivity and stability of the compound. This makes it a challenging yet rewarding target for synthetic chemists.

From an environmental standpoint, understanding the fate and transport of (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride in natural systems is crucial. Recent studies have investigated its biodegradation pathways and potential ecotoxicological effects. These findings are essential for ensuring sustainable practices in chemical manufacturing and minimizing ecological impacts.

In conclusion, (4-(1-Amino-2-methylpropan-2-yl)phenyl)boronic acid hydrochloride stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its applications span multiple disciplines, from drug discovery to materials science, underscoring its importance as a versatile building block in contemporary research. As scientific advancements continue to unfold, this compound will undoubtedly play an even more pivotal role in shaping future innovations.